Cas no 866014-51-9 (1-(2-chloropyridin-3-yl)-3-(2-fluorobenzoyl)thiourea)

• Product Name: 1-(2-chloropyridin-3-yl)-3-(2-fluorobenzoyl)thiourea
• CAS No: 866014-51-9
• MF: C₁₃H₉ClFN₃OS
• MW: 309.746463537216
• CID: 6310974
• PubChem ID: 768732
• Update Time: 2024-01-06

1-(2-chloropyridin-3-yl)-3-(2-fluorobenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)-3-(2-fluorobenzoyl)thiourea
• N-(2-chloro-3-pyridinyl)-N'-(2-fluorobenzoyl)thiourea
• N-{[(2-chloropyridin-3-yl)amino]carbonothioyl}-2-fluorobenzamide
• AP-970/43482235
• N-((2-chloropyridin-3-yl)carbamothioyl)-2-fluorobenzamide
• 1-(2-Chloro-pyridin-3-yl)-3-(2-fluoro-benzoyl)-thiourea
• starbld0010907
• BS-11919
• F1601-0470
• AKOS000470628
• 866014-51-9
• N-[(2-chloropyridin-3-yl)carbamothioyl]-2-fluorobenzamide

• Inchi： 1S/C13H9ClFN3OS/c14-11-10(6-3-7-16-11)17-13(20)18-12(19)8-4-1-2-5-9(8)15/h1-7H,(H2,17,18,19,20)
• InChI Key： DJLMNZFDJBKACB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(NC(C1C=CC=CC=1F)=O)=S

Computed Properties

• Exact Mass: 309.0138889g/mol
• Monoisotopic Mass: 309.0138889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

1-(2-chloropyridin-3-yl)-3-(2-fluorobenzoyl)thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives